Cas no 955-01-1 (Phenol, 4-(chloromethyl)-2,6-bis(1,1-dimethylethyl)-)

Phenol, 4-(chloromethyl)-2,6-bis(1,1-dimethylethyl)- Properties

Names and Identifiers

• Phenol, 4-(chloromethyl)-2,6-bis(1,1-dimethylethyl)-
• 2,6-ditert-butyl-4-(chloromethyl)phenol
• 2,6-Di-tert-butyl-4-(chloromethyl)phenol
• 4-chloromethyl-2,6-di-t-butylphenol
• 2,6-di-t-butyl-4-(chloromethyl)-phenol
• 4-chloromethyl-2, 6-di-tert-butylphenol
• 3,5-di-t-butyl-4-hydroxy benzyl chloride
• 3,5-di-tert-butyl-4-hydroxybenzyl chloride
• 955-01-1
• 3,5-di-t-butyl-4-hydroxybenzyl chloride
• 4-hydroxy-3,5-di-t-butyl-benzyl chloride
• 3,5-di-tert.butyl-4-hydroxybenzyl chloride
• DTXSID60495291
• TXBWKXFDLINCMJ-UHFFFAOYSA-N
• SCHEMBL98076
• +Expand

• InChIKey： TXBWKXFDLINCMJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H23ClO/c1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6/h7-8,17H,9H2,1-6H3
• SMILES： CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CCl

Computed Properties

• Exact Mass: 254.1437430g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 254.1437430g/mol
• Heavy Atom Count: 17
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų